Cas no 2413870-79-6 (tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate
• CAS No: 2413870-79-6
• MF: C₁₂H₁₈N₂O₃
• MW: 238.282923221588
• CID: 5674769
• PubChem ID: 165770324
• Update Time: 2025-10-12

tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26665028
• 2413870-79-6
• tert-butyl N-[1-(6-hydroxypyridin-3-yl)ethyl]carbamate
• tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate

• Inchi： 1S/C12H18N2O3/c1-8(9-5-6-10(15)13-7-9)14-11(16)17-12(2,3)4/h5-8H,1-4H3,(H,13,15)(H,14,16)
• InChI Key： AIDFZMAYUJWFHW-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C1C=CC(NC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.13174244g/mol
• Monoisotopic Mass: 238.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 67.4Ų

Additional information on tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate

Comprehensive Overview of tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate (CAS No. 2413870-79-6)

The compound tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate (CAS No. 2413870-79-6) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a hydroxypyridine moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and neuroprotective agents, aligning with current trends in drug discovery targeting neurodegenerative diseases and cancer.

In recent years, the demand for heterocyclic compounds like tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate has surged, driven by advancements in medicinal chemistry and preclinical studies. The compound’s CAS No. 2413870-79-6 is frequently searched in scientific databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its hydroxypyridine scaffold is particularly noteworthy, as it mimics natural ligands, enabling interactions with biological targets such as enzymes and receptors.

From a synthetic perspective, tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate is often utilized in peptide coupling reactions and protecting group strategies. The tert-butyloxycarbonyl (Boc) group is a cornerstone in organic synthesis, offering stability under acidic conditions while being easily removable. This property is critical in multi-step synthesis, where selective deprotection is required. The compound’s 6-hydroxypyridin-3-yl segment further enhances its utility, as it can participate in hydrogen bonding and metal coordination, broadening its applicability in catalysis and material science.

Current research hotspots, such as fragment-based drug design (FBDD) and click chemistry, have amplified interest in CAS No. 2413870-79-6. The compound’s modular structure allows for facile derivatization, making it a versatile building block for combinatorial libraries. Additionally, its potential role in bioconjugation and prodrug development aligns with the growing focus on targeted therapies and personalized medicine. These applications are frequently discussed in forums and publications, underscoring the compound’s interdisciplinary appeal.

Environmental and green chemistry considerations are also shaping the use of tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate. Researchers are exploring solvent-free synthetic routes and catalytic methods to minimize waste and energy consumption. The compound’s compatibility with microwave-assisted synthesis and flow chemistry further enhances its sustainability profile, addressing the pharmaceutical industry’s push toward eco-friendly processes.

In summary, tert-butyl N-1-(6-hydroxypyridin-3-yl)ethylcarbamate (CAS No. 2413870-79-6) is a multifaceted compound with broad applications in drug discovery, materials science, and sustainable chemistry. Its structural features and synthetic flexibility make it a subject of ongoing research, particularly in areas like kinase inhibition and bioconjugation. As scientific inquiries into its properties deepen, this compound is poised to play a pivotal role in advancing innovative therapeutics and green synthetic methodologies.